N-[5-(4-fluorobenzyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide

• IUPAC Name: N-[5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C19H17FN2O3S/c1-24-16-8-5-13(10-17(16)25-2)18(23)22-19-21-11-15(26-19)9-12-3-6-14(20)7-4-12/h3-8,10-11H,9H2,1-2H3,(H,21,22,23)
• InChI Key: BVDKFRUFUKEKRD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=NC=C(S2)CC3=CC=C(C=C3)F)OC
• Molecular Formula: C19H17FN2O3S
• Molecular Weight: 372.4 g/mol

Description

N-[5-(4-fluorobenzyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as ABT-594 and has been found to have a range of biochemical and physiological effects. In

Scientific Research Applications

Radioligands for Neuroimaging

• PET Imaging Ligands : Compounds similar to N-[5-(4-fluorobenzyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide have been synthesized for positron emission tomography (PET) imaging of metabotropic glutamate receptor subtype 1 (mGluR1) in rodent brains (Fujinaga et al., 2012).

Antipsychotic Potential

• mGluR1 Antagonist : A related compound was identified as a potent mGluR1 antagonist, showing promising antipsychotic-like effects in several animal models and potential for elucidation of mGluR1 functions in humans (Satoh et al., 2009).

Anticonvulsant and Neuroprotective Agents

• Benzothiazole Derivatives : New benztriazoles with a mercapto-triazole and other heterocycle substituents have been synthesized and evaluated for anticonvulsant activity and neurotoxicity, showing potent results and lower neurotoxicity (Liu et al., 2016).

Antimicrobial Properties

• Fluorobenzamides as Antimicrobial Agents : Research on 4-fluoro-N-(4-methyl-5-(2-(4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)thiazol-2-yl)benzamide derivatives revealed enhanced antimicrobial activity, particularly against selected bacterial and fungal strains (Desai et al., 2013).

Cancer Research

• Anticancer Schiff Bases : Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine were designed, synthesized, and evaluated for their biological activities, including DNA protective ability and antimicrobial activity against specific strains (Gür et al., 2020).

Miscellaneous Applications

• Photodynamic Therapy : Research on benzothiazole derivatives with potential applications in photodynamic therapy for cancer treatment has been conducted (Pişkin et al., 2020).
• Photo-degradation Studies : Studies on the photo-degradation behavior of thiazole-containing compounds, particularly in pharmaceutical contexts, have been carried out (Wu et al., 2007).

Future Directions

: Yang, M., Chen, S., Geng, J., Gao, S., Chen, S., & Li, H. (2024). Comprehensive analysis of the Spartina alterniflora WD40 gene family reveals the regulatory role of SaTTG1 in plant development. Frontiers in Plant Science, 15. Link